Cas no 1804435-30-0 (6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804435-30-0
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 4839147
• Update Time: 2025-05-23

6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O4/c1-17-6-5(14(15)16)2-4(3-12)13-7(6)18-8(9,10)11/h2H,3,12H2,1H3
• InChI Key： AFFSRYAVZDMNEQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(CN)=N1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804435-30-0)

6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804435-30-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro, methoxy, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in pyridine-based compounds like 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential in addressing antibiotic resistance and chronic inflammatory diseases, two of the most pressing health challenges today. The compound's aminomethyl group enhances its binding affinity to biological targets, while the nitro and trifluoromethoxy moieties contribute to its metabolic stability and bioavailability.

In the realm of agrochemicals, 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine is being investigated for its role in developing next-generation pesticides and herbicides. The trifluoromethoxy group, in particular, is known to improve the lipophilicity and penetration efficiency of agrochemicals, making them more effective at lower concentrations. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the compound's CAS No. 1804435-30-0 is often searched in databases for its spectroscopic data and reaction pathways. Its nitro group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility is crucial for high-throughput screening and structure-activity relationship (SAR) studies, which are central to modern drug discovery.

Recent advancements in computational chemistry have also shed light on the compound's potential. Molecular docking simulations suggest that 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine could interact with kinase enzymes and G-protein-coupled receptors (GPCRs), opening new avenues for cancer therapy and neurological disorders. These findings are particularly relevant given the rising demand for targeted therapies and personalized medicine.

In summary, 6-(Aminomethyl)-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804435-30-0) represents a promising scaffold in both pharmaceutical and agrochemical applications. Its multifaceted reactivity and biological relevance make it a compound of enduring interest to researchers tackling some of the most critical challenges in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of innovative solutions for a healthier and more sustainable future.